Cas no 93633-91-1 (Miotoxin C)

• Product Name: Miotoxin C
• CAS No: 93633-91-1
• MF: C₃₁H₄₂O₁₁
• MW: 590.65859079361
• CID: 999921
• PubChem ID: 131634203
• Update Time: 2025-04-20

Miotoxin C Chemical and Physical Properties

Names and Identifiers

• (7'R)-3'-(Acetyloxy)-7'-deoxo-2'-deoxy-4'-hydroxy-7'-(1-hydroxyethyl)verrucarin A
• Verrucarin A, 3'-(acetyloxy)-7'-deoxo-2'-deoxy-4'-hydroxy-7'-(1-hydroxyethyl)-
• Verrucarin A, 7'-(1-(acetyloxy)ethyl)-7'-deoxo-2'-deoxy-3',4'-dihydroxy-
• Miotoxin C
• A3P82TOH4E
• NSC 375726
• UNII-A3P82TOH4E
• 93633-91-1
• BACCHARINOID A-1 (BUSAM)
• NSC375726

• Inchi： 1S/C31H42O11/c1-18-10-11-30-16-38-27(36)14-28(4,42-20(3)33)22(34)15-37-21(19(2)32)8-6-7-9-26(35)41-23-13-25(40-24(30)12-18)31(17-39-31)29(23,30)5/h6-9,12,19,21-25,32,34H,10-11,13-17H2,1-5H3/b8-6+,9-7+
• InChI Key： XGOQVDSNQJJHTN-CDJQDVQCSA-N
• SMILES： O1CC21C1CC3C2(C)C2(COC(CC(C)(C(COC(C(C)O)C=CC=CC(=O)O3)O)OC(C)=O)=O)CCC(C)=CC2O1 |t:24,26|

Computed Properties

• Exact Mass: 590.273
• Monoisotopic Mass: 590.273
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 42
• Rotatable Bond Count: 3
• Complexity: 1190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150A^2
• XLogP3: 1.2

Experimental Properties

• Density: 1.32
• Boiling Point: 790.8°C at 760 mmHg
• Flash Point: 253.3°C
• Refractive Index: 1.579
• PSA: 150.35000
• LogP: 2.07910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Trichothecenes
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Trichothecenes